Cas no 7182-42-5 ( )

  structure
  structure
Product Name: 
CAS No:7182-42-5
MF:C10H11ClO3
MW:214.645542383194
CID:976746
PubChem ID:230831
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-1-(4-hydroxy-3-methoxyphenyl)propan-1-one
    • 3-Chlor-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on
    • 3-chloro-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-one
    • AC1L5KDV
    • AC1Q3UE6
    • AG-J-01746
    • AR-1F2455
    • CTK5D5121
    • NSC26137
    • DTXSID30282498
    • 7182-42-5
    • NSC-26137
    •  
    • Inchi: 1S/C10H11ClO3/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-3,6,13H,4-5H2,1H3
    • InChI Key: MBIJXZMTJKBEIR-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC(=C(C=1)OC)O)=O

Computed Properties

  • Exact Mass: 214.03973
  • Monoisotopic Mass: 214.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.253
  • Boiling Point: 378.2°C at 760 mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.547
  • PSA: 46.53
  • LogP: 2.21240
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